Cas no 5302-33-0 (2-(4-ethoxyphenyl)-5-nitro-1H-isoindole-1,3(2H)-dione)

• Product name: 2-(4-ethoxyphenyl)-5-nitro-1H-isoindole-1,3(2H)-dione
• CAS No: 5302-33-0
• MF: C₁₆H₁₂N₂O₅
• MW: 312.27688
• CID: 1580655
• PubChem ID: 793439

2-(4-ethoxyphenyl)-5-nitro-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-5-nitro-1H-isoindole-1,3(2H)-dione
• 2-(4-Ethoxy-phenyl)-5-nitro-isoindole-1,3-dione
• DTXSID10967514
• Oprea1_767486
• AKOS000545795
• 5302-33-0
• AB00079429-01
• Oprea1_248081

• Inchi： InChI=1S/C16H12N2O5/c1-2-23-12-6-3-10(4-7-12)17-15(19)13-8-5-11(18(21)22)9-14(13)16(17)20/h3-9H,2H2,1H3
• InChI Key： DUXJTMOVMHPYAS-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.07466
• Monoisotopic Mass: 312.074622
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 2.6

Experimental Properties

• Density: 1.425
• Boiling Point: 525.7°C at 760 mmHg
• Flash Point: 271.8°C
• Refractive Index: 1.65
• PSA: 89.75